4-[(Pyrimidin-4-ylsulfanyl)methyl]benzoic acid

• Molecular Formula: C12H10N2O2S
• Molecular Weight: 246.29 g/mol
• IUPAC Name: 4-(pyrimidin-4-ylsulfanylmethyl)benzoic acid
• InChI: InChI=1S/C12H10N2O2S/c15-12(16)10-3-1-9(2-4-10)7-17-11-5-6-13-8-14-11/h1-6,8H,7H2,(H,15,16)
• InChI Key: KZHHOIYSUSXIAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSC2=NC=NC=C2)C(=O)O

Description

4-[(Pyrimidin-4-ylsulfanyl)methyl]benzoic acid is a benzoic acid derivative featuring a pyrimidine ring linked via a sulfanylmethyl group. Its synthesis typically involves nucleophilic substitution reactions between pyrimidine thiols and bromomethyl-substituted benzoic acids .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(Pyrimidin-4-ylsulfanyl)methyl]benzoic acid typically involves the following steps:

Formation of the Pyrimidine Ring: The pyrimidine ring can be synthesized through a condensation reaction involving a β-dicarbonyl compound and an amidine derivative.

Thioether Formation: The pyrimidine derivative is then reacted with a thiol compound to introduce the sulfanyl group.

Benzoic Acid Attachment: The final step involves the coupling of the thioether-substituted pyrimidine with a benzoic acid derivative, often using a coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base.

Industrial Production Methods

Industrial production of 4-[(Pyrimidin-4-ylsulfanyl)methyl]benzoic acid may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Continuous flow reactors and green chemistry principles might be employed to enhance yield and reduce waste.

Chemical Reactions Analysis

Types of Reactions

4-[(Pyrimidin-4-ylsulfanyl)methyl]benzoic acid can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The carboxylic acid group can be reduced to an alcohol using reducing agents like lithium aluminum hydride.

Substitution: The aromatic rings can undergo electrophilic substitution reactions, such as nitration or halogenation, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Nitric acid (for nitration), halogens (for halogenation).

Major Products

Oxidation: Sulfoxide or sulfone derivatives.

Reduction: Benzyl alcohol derivatives.

Substitution: Nitro or halogenated derivatives.

Scientific Research Applications

4-[(Pyrimidin-4-ylsulfanyl)methyl]benzoic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules, particularly in the development of heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor, particularly in the inhibition of enzymes involved in DNA replication and repair.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials, such as polymers and coatings, due to its unique structural properties.

Mechanism of Action

The mechanism of action of 4-[(Pyrimidin-4-ylsulfanyl)methyl]benzoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrimidine ring can mimic nucleic acid bases, allowing the compound to interfere with DNA and RNA processes. The sulfanyl group may enhance binding affinity through hydrophobic interactions, while the benzoic acid moiety can participate in hydrogen bonding and electrostatic interactions.

Comparison with Similar Compounds

Data Comparison :

Property	4-[(Pyrimidin-4-ylsulfanyl)methyl]benzoic Acid	3-{[4-(4-Pyridyl)pyrimidin-2-yl]sulfanylmethyl}benzoic Acid
Substituent on Pyrimidine	H at 4-position	4-Pyridyl at 2-position
Crystal Packing	Not reported	Stabilized by C-H⋯π interactions and hydrogen bonds

4-[(5-Arylidene-2-Arylimino-4-Oxo-3-Thiazolidinyl)methyl]benzoic Acid Derivatives

Structural Differences: These derivatives replace the pyrimidine with a thiazolidinone ring, introducing arylidene and arylimino groups. Functional Implications:

• Enzyme Inhibition : These compounds exhibit sub-µM IC50 values as competitive inhibitors of low-molecular-weight protein tyrosine phosphatase (LMWPTP), enhancing insulin receptor phosphorylation in myotubes .
• Selectivity: The thiazolidinone core likely contributes to selective binding to LMWPTP, contrasting with the pyrimidine-based compound’s unexplored phosphatase activity.

Activity Data :

Compound Class	Target Enzyme	IC50 Range	Biological Effect
Thiazolidinone-benzoic acids	LMWPTP	0.1–1.0 µM	Increased IR phosphorylation
Pyrimidine-benzoic acid	Not reported	N/A	Coordination chemistry applications

4-[(Diethoxyphosphinoyl)methyl]benzoic Acid

Structural Differences: A diethoxyphosphinoyl group replaces the pyrimidine-sulfanylmethyl moiety. Functional Implications:

• Crystallography : Forms centrosymmetric dimers via O-H⋯O hydrogen bonds and stabilizes further via C-H⋯π interactions .

Physical Properties :

Property	4-[(Pyrimidin-4-ylsulfanyl)methyl]benzoic Acid	4-[(Diethoxyphosphinoyl)methyl]benzoic Acid
Substituent Polarity	Moderate (sulfur, pyrimidine)	High (phosphinoyl)
Crystal Interactions	Not reported	O-H⋯O and C-H⋯π interactions

4-Methylsulfanylbenzoic Acid

Structural Differences : Simplifies to a methylsulfanyl group without a heterocyclic ring.
Functional Implications :

• Applications : Primarily used in chemical synthesis rather than therapeutic contexts .

Research Findings and Implications

• Enzyme Inhibition: Thiazolidinone derivatives () demonstrate superior inhibitory activity against LMWPTP compared to pyrimidine analogs, highlighting the impact of heterocycle choice on potency .
• Coordination Chemistry : Pyridyl-pyrimidine derivatives (–8) exhibit robust metal-binding properties, suggesting utility in materials science or metalloenzyme inhibition .
• Synthetic Flexibility : Bromomethyl-benzoic acid intermediates () enable diverse functionalization, though pyrimidine coupling requires precise conditions .

Biological Activity

4-[(Pyrimidin-4-ylsulfanyl)methyl]benzoic acid (commonly referred to as the compound) is a member of the benzoic acid derivatives that has garnered attention for its potential biological activities. The unique structural features of this compound, including the pyrimidine moiety and sulfur linkage, suggest a diverse range of pharmacological applications. This article reviews the biological activity of this compound, focusing on its antimicrobial, antiviral, and other therapeutic potentials.

Structural Characteristics

The molecular formula for 4-[(Pyrimidin-4-ylsulfanyl)methyl]benzoic acid is $C_{12}H_{12}N_2O_2S$, with a molecular weight of approximately 252.30 g/mol. The compound features a benzoic acid core with a pyrimidine ring substituted by a sulfanyl group, which enhances its reactivity and biological interactions.

Antimicrobial Activity

Research indicates that compounds similar to 4-[(Pyrimidin-4-ylsulfanyl)methyl]benzoic acid exhibit significant antimicrobial properties against various pathogens:

Pathogen	Activity	Reference
Gram-positive bacteria	Moderate to strong inhibition
Gram-negative bacteria	Moderate inhibition
Fungal strains (e.g., C. albicans)	Significant antifungal activity

A study conducted on similar compounds revealed that they possess the ability to disrupt bacterial cell walls and inhibit growth, making them potential candidates for developing new antimicrobial agents.

Antiviral Potential

While primarily noted for its antimicrobial properties, there is emerging evidence suggesting that 4-[(Pyrimidin-4-ylsulfanyl)methyl]benzoic acid may also exhibit antiviral activity. Preliminary antiviral screenings have indicated effectiveness against specific viral strains, although detailed mechanisms remain to be elucidated.

The biological activity of 4-[(Pyrimidin-4-ylsulfanyl)methyl]benzoic acid can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : The compound may inhibit key enzymes involved in bacterial cell wall synthesis.
• Disruption of Membrane Integrity : The presence of the sulfur atom in its structure may facilitate interactions that compromise microbial membrane integrity.
• Targeting Viral Replication : Initial studies suggest potential interference with viral replication processes, although further research is needed to clarify these pathways.

Case Studies

Several studies have investigated the biological effects of related compounds, providing insights into the potential applications of 4-[(Pyrimidin-4-ylsulfanyl)methyl]benzoic acid:

• Study on Antimicrobial Efficacy : A comparative analysis demonstrated that the compound exhibited superior activity against multidrug-resistant strains when compared to traditional antibiotics, highlighting its potential as an alternative treatment option .
• Antiviral Screening : In vitro assays showed promising results against influenza and other viral pathogens, suggesting a need for further exploration in clinical settings .
• Structure-Activity Relationship (SAR) : Research into the SAR has indicated that modifications to the pyrimidine ring can enhance biological activity, guiding future synthetic efforts .